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Executive Summary

Cholesterol Hydrogen Phthalate (CHP), also known as cholesteryl hydrogen phthalate or
phthalic acid monocholesteryl ester (CAS: 6732-01-0), is a pivotal amphiphilic steroid
derivative. It occupies a unique niche at the intersection of soft matter physics and
pharmaceutical formulation. Unlike pure cholesterol, CHP possesses a free carboxylic acid
moiety, conferring pH-sensitivity and hydrogen-bonding capabilities that are exploited in the
engineering of "glassy" liquid crystals and stimuli-responsive drug delivery systems.

This guide provides a rigorous analysis of CHP, moving beyond basic properties to explore its
synthesis, phase behavior, and application in stabilizing liposomal membranes.

Physicochemical Profile

CHP acts as a "Janus" molecule: it retains the rigid, hydrophobic tetracyclic core of cholesterol
while presenting a hydrophilic, ionizable phthalic acid headgroup.

Table 1: Core Technical Specifications
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Property Specification Notes

2-{[(3B)-Cholest-5-en-3- ) )
IUPAC Name ) ) Mono-ester of phthalic acid
yloxy]carbonyl}benzoic acid

CAS Number 6732-01-0
Molecular Formula Css5Hs5004
Molecular Weight 534.78 g/mol
_ _ Decomposes upon prolonged
Melting Point 162.0 - 166.0 °C )
heating
N Soluble in CHCIs, Pyridine, Amphiphilic nature allows
Solubility ) . .
THF; Insoluble in Water micelle formation
White to off-white crystalline
Appearance
powder
. ) [0]?°D -5.0° to -9.0° (c=2, _ o
Specific Rotation Retains chirality of cholesterol

CHCIs)

Synthesis & Characterization Protocol

Expert Insight: While simple esterification is possible, the "Senior Scientist" approach prioritizes
yield and purity by using an anhydride ring-opening mechanism. This avoids the formation of
the di-ester (dicholesteryl phthalate) by strictly controlling stoichiometry and using pyridine as
both solvent and base.

Reaction Mechanism

The synthesis involves the nucleophilic attack of the cholesterol 33-hydroxyl group on the
carbonyl carbon of phthalic anhydride.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Critical Parameters :

Atmosphere: N2

Time: 4-6 Hours

Temp: 90-100°C

Cholesterol + Pyridine _ .
(Nucleophile) (Reflux) Ring Opening
Tetrahedral Acidification (HCI) > Cholesterol Hydrogen
_____— Intermediate Phthalate
Phthalic Anhydride

(Electrophile)

Click to download full resolution via product page

Figure 1: Ring-opening esterification pathway for CHP synthesis.

Step-by-Step Protocol

Preparation: In a dry round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve Cholesterol (10.0 g, 25.8 mmol) in anhydrous Pyridine (50 mL).

o Why Pyridine? It acts as a solvent for cholesterol and a proton scavenger (base) to
catalyze the nucleophilic attack.

Addition: Add Phthalic Anhydride (4.2 g, 28.4 mmol). A slight molar excess (1.1 eq) ensures
complete consumption of the expensive cholesterol starting material.

Reflux: Heat the mixture to 95°C under a nitrogen atmosphere for 6 hours. Monitor via TLC
(Mobile phase: Hexane/Ethyl Acetate 7:3).

Quenching: Cool the reaction mixture to room temperature. Pour slowly into ice-cold dilute
HCI (10%, 500 mL) with vigorous stirring.
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o Mechanism:[1][2] The HCI neutralizes the pyridine and protonates the carboxylate salt,
precipitating the free acid form of CHP.

o Work-up: Filter the white precipitate. Wash extensively with cold water to remove pyridinium
salts.

 Purification: Recrystallize from Ethanol/Acetone (1:1).

o Validation: The product should have a sharp melting point (~164°C). If the range is broad,
unreacted cholesterol is likely present.

Liquid Crystal Engineering: The "Glassy" State

CHP is not just a building block; it is a functional material. It belongs to the class of Cholesteric
(Chiral Nematic) Liquid Crystals.[3]

The Cholesteric Phase

Due to the chirality of the steroid backbone, CHP molecules do not stack simply; they twist,
forming a helical supramolecular structure. The "pitch" of this helix determines the wavelength
of light reflected.

o Thermochromism: As temperature changes, the pitch changes, altering the reflected color.

e Glassy Liquid Crystals (GLCs): A critical application of CHP is its ability to form GLCs. When
cooled rapidly from the isotropic melt, or when complexed with amines, CHP can "freeze" its
liquid crystalline order into a solid glass.[2] This preserves the optical properties (color) in a
solid state, useful for optical data storage.
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Figure 2: Thermotropic phase transitions of CHP, highlighting the metastable glassy state.

Pharmaceutical Applications: Liposome
Stabilization

In drug delivery, CHP is valued for its pH-sensitivity. Unlike standard cholesterol, which is
neutral, CHP introduces a carboxyl group (pKa ~ 4-5) to the lipid bilayer.

Mechanism of Action

Neutral pH (Bloodstream): The carboxyl group is ionized (COO™). The negative charge
provides electrostatic repulsion, preventing liposome aggregation (increased colloidal

stability).

Acidic pH (Endosome/Tumor Microenvironment): The group becomes protonated (COOH).
This reduces the headgroup area and alters the membrane curvature, potentially
destabilizing the membrane to trigger drug release.
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Formulation Protocol (Thin Film Hydration)

o Mix: Dissolve DSPC (lipid) and CHP in Chloroform at a 7:3 molar ratio.
» Evaporate: Remove solvent under vacuum to form a thin lipid film.

e Hydrate: Add aqueous buffer (PBS, pH 7.4) containing the drug payload.[4] Agitate at 60°C
(above the lipid transition temperature).

e Extrude: Pass through 100 nm polycarbonate filters to ensure uniform size.
Safety & Handling (MSDS Summary)
e Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

e Handling: Avoid inhalation of dust. Use in a fume hood, especially during synthesis involving
pyridine.

o Storage: Store at 2-8°C. Keep container tightly closed to prevent hydrolysis of the ester bond
by atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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